Cas no 18300-89-5 ((E)-2-Cyano-3-phenyl-but-2-enoic Acid Ethyl Ester)

• Product Name: (E)-2-Cyano-3-phenyl-but-2-enoic Acid Ethyl Ester
• CAS No: 18300-89-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD00182513
• CID: 193668
• PubChem ID: 688202
• Update Time: 2025-04-19

(E)-2-Cyano-3-phenyl-but-2-enoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-cyano-3-phenyl-, ethyl ester
• (E)-2-Cyano-3-phenyl-but-2-enoic acid ethyl ester
• Ethyl (Z)-2-cyano-3-phenylbut-2-enoate
• Ethyl 2-cyano-3-phenylcrotonate
• (E)-ethyl 2-cyano-3-phenylbut-2-enoate
• 2-Cyan-3-phenyl-crotonsaeure-aethylester
• 2-cyano-3-phenyl-but-2-enoic acid ethyl ester
• 2-cyano-3-phenyl-crotonic acid ethyl ester
• 2-cyano-3-phenyl-crotonicaciethylester
• Ethyl 3-phenyl-2-cyano-2-butenoate
• AKOS 92632
• ETHYL 2-CYANO-3-PHENYL-2-BUTENOATE
• Ethyl 2-cyano-3-phenylbut-2-enoate
• 2-cyano-3-phenylcrotonicacidethylester
• Ethyl (E/Z)-2-cyano-3-phenylcrotonate
• NSC-408236
• 2-Butenoic acid,2-cyano-3-phenyl-,ethyl ester
• 14533-92-7
• (e)-2-cyano-3-phenylbut-2-enoic acid ethyl ester
• .alpha.-Cyano-.beta.-phenyl-methacrylic acid, ethyl ester
• ethyl (2E)-2-cyano-3-phenylbut-2-enoate
• Z56943413
• SR-01000195350
• AJDOTEWSLNGINB-ZRDIBKRKSA-N
• SCHEMBL12446816
• 2-Cyano-3-phenyl-3-methyl-propenoic acid, ethyl ester
• NSC408236
• J-011714
• 2-Cyano-3-phenyl-3-methyl-propensaeuremethylester
• Ethyl (2E)-2-cyano-3-phenyl-2-butenoate #
• AS-5190
• EN300-06217
• ethyl (E)-2-cyano-3-phenylbut-2-enoate
• 18300-89-5
• (Z)-2-cyano-3-phenyl-2-butenoic acid ethyl ester
• MFCD00182513
• 2-Cyano-3-phenylcrotonic acid ethyl ester
• SR-01000195350-1
• AKOS000281213
• 2-Butenoic acid, 2-cyano-3-phenyl-, ethyl ester
• STL577391
• MFCD00192139
• (E)-2-Cyano-3-phenyl-but-2-enoic Acid Ethyl Ester

• MDL： MFCD00182513
• Inchi： 1S/C13H13NO2/c1-3-16-13(15)12(9-14)10(2)11-7-5-4-6-8-11/h4-8H,3H2,1-2H3/b12-10+
• InChI Key： AJDOTEWSLNGINB-ZRDIBKRKSA-N
• SMILES： O(CC)C(/C(/C#N)=C(\C)/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 215.09500
• Monoisotopic Mass: 215.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.092 g/mL at 25 °C(lit.)
• Melting Point: 46-47 ºC
• Boiling Point: 136-137 °C/2 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.548(lit.)
• PSA: 50.09000
• LogP: 2.54678
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Solubility: Not determined

(E)-2-Cyano-3-phenyl-but-2-enoic Acid Ethyl Ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39
• RTECS：GQ3360000
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters